Cas no 110110-78-6 (2,5-Pyridinedicarboxylic acid, 3-methoxy-)

2,5-Pyridinedicarboxylic acid, 3-methoxy- structure
110110-78-6 structure
Product Name:2,5-Pyridinedicarboxylic acid, 3-methoxy-
CAS No:110110-78-6
MF:C8H7NO5
MW:197.144882440567
CID:1190806
PubChem ID:13725886
Update Time:2025-04-20

2,5-Pyridinedicarboxylic acid, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyridinedicarboxylic acid, 3-methoxy-
    • DB-411157
    • 110110-78-6
    • SCHEMBL8768358
    • 3-Methoxy-2,5-pyridinedicarboxylic acid
    • Inchi: 1S/C8H7NO5/c1-14-5-2-4(7(10)11)3-9-6(5)8(12)13/h2-3H,1H3,(H,10,11)(H,12,13)
    • InChI Key: MZTVBYJTDVINFE-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)O)=NC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 197.03241
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • PSA: 96.72
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